Cas no 1427504-27-5 (5-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde)

• Product Name: 5-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde
• CAS No: 1427504-27-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1088819
• PubChem ID: 57808448
• Update Time: 2025-04-20

5-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde
• CS-0446183
• SCHEMBL13204735
• DTXSID90727971
• 1427504-27-5

• Inchi： 1S/C9H8N2O/c1-6-2-7-3-8(5-12)11-9(7)10-4-6/h2-5H,1H3,(H,10,11)
• InChI Key： YQWGCMAPYRJBBW-UHFFFAOYSA-N
• SMILES： O=CC1=CC2=CC(C)=CN=C2N1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines